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Cat. No.: B15598716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
Trans-2-undecenoyl-CoA is a key metabolic intermediate in the β-oxidation of odd-numbered,

medium-chain fatty acids. Its cellular localization is intrinsically linked to the subcellular

compartments responsible for fatty acid metabolism. The primary sites for the generation and

subsequent processing of trans-2-undecenoyl-CoA are the mitochondria and peroxisomes.

Evidence also suggests a potential role in the endoplasmic reticulum as a substrate for fatty

acid elongation. Understanding the precise location of this molecule is critical for elucidating its

metabolic fate and its role in cellular physiology and disease.

Data Presentation: Subcellular Localization of Key
Enzymes
The localization of trans-2-undecenoyl-CoA can be inferred from the known locations of the

enzymes that produce and consume it.
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Enzyme Subcellular Localization Function

Acyl-CoA Dehydrogenase

Family Member 9 (ACAD9)

Mitochondrion inner

membrane[1][2][3]

Catalyzes the conversion of

undecanoyl-CoA to trans-2-

undecenoyl-CoA.[4]

Medium-Chain Acyl-CoA

Dehydrogenase (MCAD)
Mitochondrial matrix[5]

Acts on medium-chain acyl-

CoAs (C6-C12), including

undecanoyl-CoA, to form

trans-2-enoyl-CoAs.[5][6]

Enoyl-CoA Hydratase
Mitochondrial matrix,

Peroxisomes[7]

Hydrates the trans-2 double

bond of enoyl-CoAs as a step

in β-oxidation.[7]

3-Hydroxyacyl-CoA

Dehydrogenase

Mitochondrial matrix,

Peroxisomes[7][8]

Catalyzes the third step of β-

oxidation.[7]

Ketoacyl-CoA Thiolase
Mitochondrial matrix,

Peroxisomes[8]

The final step of the β-

oxidation cycle, cleaving the

acyl-CoA chain.[8]

Trans-2-enoyl-CoA Reductase
Mitochondria,[9] Endoplasmic

Reticulum[10]

Reduces trans-2-enoyl-CoAs

to acyl-CoAs in fatty acid

elongation.[9][10][11]

Peroxisomal Acyl-CoA Oxidase Peroxisomes[8][12]
Catalyzes the first step of

peroxisomal β-oxidation.[8]

Signaling and Metabolic Pathways
Trans-2-undecenoyl-CoA is a central intermediate in two major metabolic pathways:

mitochondrial β-oxidation and peroxisomal β-oxidation. It can also be a substrate for fatty acid

elongation in the endoplasmic reticulum.

Mitochondrial Fatty Acid β-Oxidation
Mitochondria are the primary site for the β-oxidation of short, medium, and long-chain fatty

acids to produce acetyl-CoA for the citric acid cycle and energy production.[7][13] The process

involves a cycle of four enzymatic reactions.
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Caption: Mitochondrial β-oxidation of undecanoyl-CoA.

Peroxisomal Fatty Acid β-Oxidation
Peroxisomes are involved in the β-oxidation of very long-chain fatty acids, branched-chain fatty

acids, and some polyunsaturated fatty acids.[7][8][14] The initial dehydrogenation step in

peroxisomes is catalyzed by an acyl-CoA oxidase, which produces H₂O₂.[8]
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Caption: Peroxisomal β-oxidation pathway.

Fatty Acid Elongation in the Endoplasmic Reticulum
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The endoplasmic reticulum houses the machinery for fatty acid elongation, a process that adds

two-carbon units to an existing fatty acyl-CoA. Trans-2-enoyl-CoA reductase is a key enzyme in

this pathway.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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